Cas no 178313-67-2 (3-Methyl-4-phenylbenzoic Acid)

• Product Name: 3-Methyl-4-phenylbenzoic Acid
• CAS No: 178313-67-2
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD11554176
• CID: 1037751
• Update Time: 2025-05-26

3-Methyl-4-phenylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-[1,1'-biphenyl]-4-carboxylic acid
• 2-methylbiphenyl-4-carboxylic acid
• 3-methyl-4-phenylbenzoic acid
• 2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 2-Methyl-biphenyl-4-carbonsaeure
• 2-methyl-biphenyl-4-carboxylic acid
• 4-phenyl-3-methylbenzoic acid
• ACMC-209eeb
• AK107961
• ANW-22929
• CTK0E3491
• SureCN121338
• 3-Methyl-4-phenylbenzoic Acid

• MDL： MFCD11554176
• Inchi： 1S/C14H12O2/c1-10-9-12(14(15)16)7-8-13(10)11-5-3-2-4-6-11/h2-9H,1H3,(H,15,16)
• InChI Key： ITLWSYAJGXPQSO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C2C=CC=CC=2)=C(C)C=1)=O

Computed Properties

• Exact Mass: 212.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.3

Additional information on 3-Methyl-4-phenylbenzoic Acid

3-Methyl-4-phenylbenzoic Acid (CAS No. 178313-67-2): An Overview of Its Properties, Applications, and Recent Research

3-Methyl-4-phenylbenzoic Acid (CAS No. 178313-67-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable component in various applications, from pharmaceuticals to advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 3-Methyl-4-phenylbenzoic Acid.

The molecular formula of 3-Methyl-4-phenylbenzoic Acid is C₁₅H₁₂O₂, and it has a molecular weight of approximately 224.25 g/mol. The compound features a benzene ring substituted with a methyl group at the 3-position and a phenyl group at the 4-position, with a carboxylic acid functional group attached to the benzene ring. This structural arrangement imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, 3-Methyl-4-phenylbenzoic Acid is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's melting point is around 180°C, and it decomposes at higher temperatures. These properties make it suitable for use in various chemical reactions and formulations.

The synthesis of 3-Methyl-4-phenylbenzoic Acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromomethylbenzoic acid with phenylmagnesium bromide followed by hydrolysis to form the desired product. Another approach involves the coupling of 4-bromomethylbenzoic acid with phenylboronic acid using palladium-catalyzed cross-coupling reactions. These synthetic methods have been optimized to achieve high yields and purity levels, making large-scale production feasible.

In the realm of medicinal chemistry, 3-Methyl-4-phenylbenzoic Acid has shown promise as a lead compound for drug development. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are involved in inflammation and pain pathways. By selectively inhibiting COX enzymes, 3-Methyl-4-phenylbenzoic Acid may offer a novel approach to managing inflammatory conditions with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its pharmaceutical applications, 3-Methyl-4-phenylbenzoic Acid has also been investigated for its potential use in materials science. Its aromatic structure and carboxylic acid functional group make it an excellent candidate for polymerization reactions and the formation of supramolecular assemblies. Research has shown that derivatives of 3-Methyl-4-phenylbenzoic Acid can be used to create self-assembling nanostructures with tunable properties, which have applications in areas such as drug delivery systems and electronic materials.

The environmental impact of 3-Methyl-4-phenylbenzoic Acid is another important consideration. Studies have evaluated its biodegradability and toxicity to ensure that it can be used safely in various applications without causing harm to the environment or human health. Preliminary results suggest that the compound is biodegradable under certain conditions and exhibits low toxicity, making it a viable option for green chemistry initiatives.

In conclusion, 3-Methyl-4-phenylbenzoic Acid (CAS No. 178313-67-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 3-Methyl-4-phenylbenzoic Acid is poised to play a significant role in advancing various scientific fields.